Cas no 70580-61-9 (a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-)

• Product Name: a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-
• CAS No: 70580-61-9
• MF: C₇H₁₆N₂O₃
• MW: 176.213541984558
• CID: 581210
• PubChem ID: 322260
• Update Time: 2025-04-19

a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy- Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-
• 4-amino-2-(aminomethyl)-6-methoxyoxan-3-ol
• NSC-278779
• NSC278779
• DTXSID30313938
• 70580-61-9

• Inchi： 1S/C7H16N2O3/c1-11-6-2-4(9)7(10)5(3-8)12-6/h4-7,10H,2-3,8-9H2,1H3
• InChI Key： AXVHVNFQLSPOIA-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C1CN)O)N)OC

Computed Properties

• Exact Mass: 176.116
• Monoisotopic Mass: 176.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 148.2°C
• Refractive Index: 1.522
• PSA: 90.73000
• LogP: -0.20470